Cas no 66339-05-7 (2-Methyl-1H-imidazole-1-carboxamide)

• Product Name: 2-Methyl-1H-imidazole-1-carboxamide
• CAS No: 66339-05-7
• MF: C₅H₇N₃O
• MW: 125.128580331802
• CID: 2795635
• PubChem ID: 66688572
• Update Time: 2025-04-21

2-Methyl-1H-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1H-imidazole-1-carboxamide
• 66339-05-7
• SCHEMBL446875
• DTXSID00735582

• Inchi： 1S/C5H7N3O/c1-4-7-2-3-8(4)5(6)9/h2-3H,1H3,(H2,6,9)
• InChI Key： NHZXYBBVBMGFQW-UHFFFAOYSA-N
• SMILES： O=C(N)N1C=CN=C1C

Computed Properties

• Exact Mass: 125.058911855Da
• Monoisotopic Mass: 125.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60.9Ų